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Compound of Interest

Compound Name: 3-Bromo-4,5-dimethylisoxazole

Cat. No.: B1585921

CAS Number: 903130-90-5

A core scaffold for medicinal chemistry and synthetic innovation, this guide provides
researchers, scientists, and drug development professionals with a comprehensive technical
overview of 3-Bromo-4,5-dimethylisoxazole. We will delve into its chemical properties,
synthesis, reactivity, and its burgeoning role in modern drug discovery.

Introduction: The Significance of the Isoxazole
Scaffold

The isoxazole ring system is a cornerstone of heterocyclic chemistry, renowned for its presence
in a multitude of biologically active compounds. This five-membered heterocycle, containing
adjacent nitrogen and oxygen atoms, offers a unique combination of electronic properties and
structural rigidity. Its ability to participate in various non-covalent interactions and its metabolic
stability make it a privileged scaffold in medicinal chemistry. The introduction of a bromine atom
at the 3-position, as seen in 3-Bromo-4,5-dimethylisoxazole, dramatically enhances its
synthetic versatility and biological potential, transforming it into a highly reactive and
programmable building block.

Physicochemical Properties and Identification

3-Bromo-4,5-dimethylisoxazole is a white solid at room temperature. Its fundamental
properties are summarized in the table below, providing a quick reference for experimental
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design and safety considerations.[1]

Property Value

CAS Number 903130-90-5[1][2][3][4]
Molecular Formula CsHeBrNO[1][2][4]
Molecular Weight 176.01 g/mol [2][4]
Appearance White solid[1]

Boiling Point (Predicted) 228.2 £ 35.0 °C[3]
Density (Predicted) 1.541 + 0.06 g/cm3[3]
pKa (Predicted) -4.92 + 0.50[3]

Synthesis of 3-Bromo-4,5-dimethylisoxazole: A
Strategic Approach

While a definitive, peer-reviewed synthesis for 3-Bromo-4,5-dimethylisoxazole is not readily
available in the public domain, its structure suggests a logical synthetic pathway proceeding
through the aromatization of a dihydroisoxazole precursor. The cornerstone of this approach is
the well-established 1,3-dipolar cycloaddition reaction.[5]

The proposed synthetic workflow can be visualized as a two-step process:

Reactants:
- 2-Butene
- Dibromoformaldoxime

Step 1: 1,3-Dipolar Cycloaddition —>[ IEEEEE Step 2: Aromatization (Oxidation)

3-Bromo-4,5-dimethyl-4,5-dihydroisoxazole,

Product:
3-Bromo-4,5-dimethylisoxazole,

(S-Bromo-4,5-dimethylisoxazole)

[
Nucleophilic Attack at C3 (Covalently Modified Product + Br)

G\Iucleophile (e.g., Cysteine ThiolateD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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